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Compound of Interest

Compound Name: 1-Chlorocyclohexene

Cat. No.: B1361362 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological

properties of 1-Chlorocyclohexene. The information is compiled from various sources to

ensure a thorough and accurate guide for laboratory and industrial use. All quantitative data is

presented in structured tables for clarity and ease of comparison. Detailed experimental

protocols, based on internationally recognized guidelines, are provided for key safety

assessments.

Section 1: Chemical Product and Company
Identification

Product Name 1-Chlorocyclohexene

Synonyms 1-Chlorocyclohex-1-ene, Cyclohexene, 1-chloro-

CAS Number 930-66-5

Molecular Formula C₆H₉Cl

Molecular Weight 116.59 g/mol

Section 2: Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 1-
Chlorocyclohexene.
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Property Value Source

Appearance Clear, colorless liquid [1]

Odor Data not available

Boiling Point 142.7 °C at 760 mmHg [2]

Melting Point -45.0 °C [1]

Flash Point 35.9 °C [2]

Density 1.02 g/cm³ [2]

Solubility

Insoluble in water; Soluble in

organic solvents like alcohols

and ethers.

[1]

Vapor Pressure 6.92 mmHg at 25°C [3]

Refractive Index 1.48 [2]

Section 3: Hazards Identification
1-Chlorocyclohexene is classified as a hazardous substance. The following table outlines its

classification according to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).

Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor

Acute toxicity, oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation
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Source:[4]

Signal Word: Warning

Hazard Pictograms:

Flame

Exclamation Mark

Health Hazard

Section 4: First-Aid Measures
In case of exposure to 1-Chlorocyclohexene, the following first-aid measures should be taken:

Exposure Route First-Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[5]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor if irritation persists.[5]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician

immediately.[6]

Section 5: Fire-Fighting Measures
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Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[6]

Unsuitable Extinguishing Media
Do not use a solid water stream as it may

scatter and spread fire.

Specific Hazards Arising from the Chemical

Flammable liquid and vapor. Vapors may form

explosive mixtures with air. In case of fire,

hazardous decomposition products such as

carbon oxides and hydrogen chloride gas may

be produced.[6]

Protective Equipment and Precautions for

Firefighters

Wear self-contained breathing apparatus and

full protective gear. Use water spray to cool

unopened containers.[6]

Section 6: Handling and Storage

Precautions for Safe Handling

Wear personal protective equipment. Use only

in a well-ventilated area. Keep away from open

flames, hot surfaces, and sources of ignition.

Take precautionary measures against static

discharges. Avoid contact with skin, eyes, and

clothing. Avoid breathing vapors or mist.[6][7]

Conditions for Safe Storage

Keep container tightly closed in a dry, cool, and

well-ventilated place. Keep away from heat,

sparks, and flame. Store in a flammables area.

[2]

Incompatible Materials Strong oxidizing agents.[2]

Section 7: Experimental Protocols
The following sections describe the methodologies for key toxicological assessments based on

OECD guidelines. While specific experimental data for 1-Chlorocyclohexene is not publicly

available, these protocols represent the standard for evaluating the hazards identified in

Section 3.
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Acute Oral Toxicity - OECD Guideline 425
This protocol describes the Up-and-Down Procedure (UDP) for determining the acute oral

LD50 value.

Principle: A sequential testing procedure is used where the dose for each subsequent animal is

adjusted up or down depending on the outcome for the previous animal. The test is designed to

estimate the LD50 with a smaller number of animals compared to traditional methods.

Methodology:

Test Animals: Healthy, young adult rats of a single sex (usually females) are used.

Housing and Fasting: Animals are housed individually and fasted (food, but not water,

withheld) overnight before dosing.

Dose Administration: The test substance is administered orally in a single dose by gavage.

The volume administered should not exceed a maximum recommended volume.

Starting Dose: A starting dose is selected based on available information, typically a dose

that is expected to be toxic.

Sequential Dosing:

If an animal survives, the dose for the next animal is increased by a factor (e.g., 3.2).

If an animal dies, the dose for the next animal is decreased by the same factor.

Observation Period: Animals are observed for mortality and clinical signs of toxicity for at

least 14 days. Body weight is recorded weekly.

Data Analysis: The LD50 is calculated using the maximum likelihood method based on the

pattern of outcomes.

Acute Dermal Irritation/Corrosion - OECD Guideline 404
This protocol details the procedure for assessing the potential of a substance to cause skin

irritation or corrosion.
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Principle: The test substance is applied to the skin of a single animal in a stepwise manner to

observe for corrosive effects. If no corrosion is observed, the test is continued on additional

animals to evaluate for irritation.

Methodology:

Test Animals: Healthy, young adult albino rabbits with intact skin are used.

Preparation of Test Site: Approximately 24 hours before the test, the fur on the dorsal area of

the trunk is clipped.

Application of Test Substance: A 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids)

amount of the test substance is applied to a small area (approximately 6 cm²) of skin and

covered with a gauze patch and semi-occlusive dressing.

Exposure Duration: The exposure period is 4 hours.

Observation:

After the exposure period, the patch is removed, and the skin is gently cleansed.

The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.

Scoring of skin reactions is performed according to a graded scale (0-4 for both erythema

and edema).

Data Analysis: The mean scores for erythema and edema are calculated for each animal.

The substance is classified as an irritant based on the severity and reversibility of the skin

reactions.

Acute Eye Irritation/Corrosion - OECD Guideline 405
This protocol outlines the procedure for assessing the potential of a substance to cause eye

irritation or corrosion.

Principle: The test substance is instilled into the eye of a single animal, and the effects on the

cornea, iris, and conjunctiva are observed. If severe damage is not observed, the test is
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confirmed in additional animals.

Methodology:

Test Animals: Healthy, young adult albino rabbits are used. Both eyes of each animal are

examined before the test to ensure they are free from defects.

Application of Test Substance: A single dose of 0.1 mL of the liquid test substance is instilled

into the conjunctival sac of one eye of the rabbit. The other eye serves as a control.

Observation:

The eyes are examined at 1, 24, 48, and 72 hours after instillation.

The cornea (opacity), iris, and conjunctivae (redness, swelling, discharge) are graded

according to a standardized scoring system.

Washout: The eyes are not washed out for at least 24 hours after instillation unless a

corrosive effect is observed immediately.

Confirmation Test: If the initial test on one animal does not show corrosive or severe irritant

effects, the response is confirmed by testing two additional animals.

Data Analysis: The scores for corneal opacity, iritis, and conjunctival reactions are recorded

at each observation time. The substance is classified based on the severity, persistence, and

reversibility of the ocular lesions.

Section 8: Visualization of Safety Procedures
The following diagram illustrates the logical workflow for the safe handling of 1-
Chlorocyclohexene in a laboratory setting.
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Safe Handling Workflow for 1-Chlorocyclohexene

Preparation

Handling

Spill Response

Waste Disposal

Review MSDS

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a well-ventilated fume hood

Dispense 1-Chlorocyclohexene

Keep away from ignition sources Small Spill

Spill Occurs

Large Spill

Spill Occurs

Collect in a labeled, sealed container Absorb with inert material Evacuate area

Contact EHSDispose as hazardous waste

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Chlorocyclohexene.
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This guide is intended to provide comprehensive safety information for 1-Chlorocyclohexene.

It is crucial for all personnel handling this chemical to be familiar with its hazards and to follow

all recommended safety procedures. This document should be used in conjunction with specific

institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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